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Compound of Interest

Compound Name: Trisodium hexafluoroferrate(3-)

Cat. No.: B1583498 Get Quote

Introduction:

Trisodium hexafluoroferrate(3-) (Na₃[FeF₆]) is an inorganic compound utilized in various

research and development applications. Due to its chemical nature as a fluoride-containing

compound, it is imperative that researchers, scientists, and drug development professionals

adhere to strict handling and storage protocols to ensure personnel safety and maintain the

integrity of the material. These application notes provide detailed procedures for the safe

handling, storage, and disposal of Trisodium hexafluoroferrate(3-).

Chemical and Physical Properties
Trisodium hexafluoroferrate(3-) is a powder that may cause irritation.[1] Understanding its

basic properties is crucial for safe handling.
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Property Value Reference

Appearance Powder [1]

Hazard Codes Xi (Irritant)

Risk Statements
R36/37/38 (Irritating to eyes,

respiratory system and skin)

Safety Statements

S26 (In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice), S36 (Wear

suitable protective clothing)

Permissible Exposure Limit

(PEL) - OSHA
2.5 mg/m³ (as F) [1]

Maximum Allowable

Concentration (MAK)

1 mg/m³ (inhalable fraction, as

F)
[1]

Health Hazard Information
Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

Potential Health Effects:

Eye Contact: May cause serious eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling Trisodium hexafluoroferrate(3-).

Eye Protection: Chemical safety goggles or a face shield.
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Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and closed-toe

shoes.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter is recommended.

Handling Procedures
All handling of Trisodium hexafluoroferrate(3-) should be performed in a well-ventilated area,

preferably within a certified chemical fume hood.

Protocol for Handling Solid Trisodium hexafluoroferrate(3-):

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Cover the work surface with an absorbent, disposable liner.

Don all required personal protective equipment.

Weighing and Transfer:

Perform all weighing and transfer operations within the fume hood to minimize dust

generation.

Use a spatula or other appropriate tool to handle the powder. Avoid scooping actions that

could create airborne dust.

Close the container tightly immediately after use.

Dissolving:

If preparing a solution, slowly add the solid to the solvent with gentle stirring to avoid

splashing.

Be aware of any potential exothermic reactions.

Post-Handling:
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Clean all equipment and the work surface thoroughly after use.

Dispose of contaminated disposable materials in a designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Storage Procedures
Proper storage is crucial to maintain the chemical's stability and prevent accidental exposure.

Protocol for Storing Trisodium hexafluoroferrate(3-):

Container:

Store in the original, tightly sealed container.

Ensure the container is clearly labeled with the chemical name and all relevant hazard

warnings.

Location:

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong acids and oxidizing agents.

Store in a locked cabinet or other secure location to restrict access to authorized

personnel only.

Environmental Conditions:

Avoid exposure to moisture and direct sunlight.

Spill and Emergency Procedures
In Case of a Spill:

Evacuate: Immediately evacuate the area and restrict access.

Ventilate: Ensure the area is well-ventilated.
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Contain: For small spills, carefully cover the spill with an inert absorbent material (e.g., sand,

vermiculite). Do not use combustible materials like paper towels.

Collect: Wearing appropriate PPE, carefully scoop the absorbed material into a designated

hazardous waste container.

Decontaminate: Clean the spill area with a suitable decontamination solution, followed by a

thorough rinse with water.

Report: Report the spill to the appropriate safety personnel.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Disposal Procedures
All waste containing Trisodium hexafluoroferrate(3-) must be treated as hazardous waste.

Protocol for Waste Disposal:

Collection: Collect all waste, including contaminated disposables and excess material, in a

clearly labeled, sealed, and compatible hazardous waste container.

Storage: Store the waste container in a designated hazardous waste accumulation area.
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Disposal: Arrange for disposal through a licensed hazardous waste disposal company in

accordance with all local, state, and federal regulations. Do not dispose of down the drain or

in regular trash.

Logical Workflow for Handling and Storage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Storage of Trisodium hexafluoroferrate(3-)

Start: Receive Trisodium hexafluoroferrate(3-)

Verify Container Integrity and Labeling

Store in a Cool, Dry, Well-Ventilated, Secure Area

Container OK

Spill Occurs

Container Damaged

Prepare for Handling in Fume Hood

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle Material
(Weighing, Transferring, etc.)

Clean Work Area and Equipment

Dispose of Waste in Labeled Hazardous Waste Container

Return to Secure Storage

End of Procedure

Follow Spill Protocol:
Evacuate, Ventilate, Contain, Clean

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Trisodium hexafluoroferrate(3-).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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